N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide, also known as EHM-1, is a compound that has recently gained attention in scientific research due to its potential therapeutic applications. EHM-1 is a benzamide derivative that has been synthesized through a multi-step process, and its mechanism of action and physiological effects are currently being studied.
Mechanism of Action
The exact mechanism of action of N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide is not yet fully understood, but it is believed to act through various pathways. N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide has been shown to inhibit the activity of certain enzymes, including topoisomerase II and protein kinase C, which are involved in cell growth and proliferation. N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide has been shown to have various biochemical and physiological effects. In cancer cells, N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide has been shown to inhibit cell growth and induce apoptosis. N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide has also been shown to reduce inflammation in the brain and protect neurons from oxidative stress. Additionally, N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide has been shown to have antioxidant properties and may help to protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
One advantage of using N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide in lab experiments is its potential therapeutic applications in cancer therapy and neuroprotection. Additionally, N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide has been shown to have low toxicity in animal studies, which makes it a promising candidate for further research. However, one limitation of using N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide in lab experiments is its complex synthesis process, which may limit its availability and increase its cost.
Future Directions
There are several future directions for research on N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide. One area of research is the development of N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide as a potential cancer therapy. Further studies are needed to determine the optimal dosage and treatment regimen for N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide in cancer patients. Another area of research is the potential neuroprotective effects of N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide, which may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to better understand the mechanism of action of N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide and its potential interactions with other drugs.
Synthesis Methods
The synthesis of N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide involves several steps, including the reaction of 2-hydroxy-8-methylquinoline with ethyl chloroformate to form the corresponding carbamate. This intermediate is then reacted with 3,4,5-trimethoxybenzoyl chloride to form N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide. The final product is purified through column chromatography and characterized using various spectroscopic techniques.
Scientific Research Applications
N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide has shown potential in various scientific research applications, including cancer therapy and neuroprotection. In cancer therapy, N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-3,4,5-trimethoxybenzamide has also been studied for its potential neuroprotective effects, as it has been shown to protect neurons from oxidative stress and reduce inflammation in the brain.
properties
IUPAC Name |
N-ethyl-3,4,5-trimethoxy-N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O5/c1-6-25(13-17-10-15-9-7-8-14(2)20(15)24-22(17)26)23(27)16-11-18(28-3)21(30-5)19(12-16)29-4/h7-12H,6,13H2,1-5H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAGRLMWDUMJVHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC2=CC=CC(=C2NC1=O)C)C(=O)C3=CC(=C(C(=C3)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.